1-((4-methoxy-3-methylphenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine
Description
1-((4-methoxy-3-methylphenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine is a useful research compound. Its molecular formula is C23H27N3O3S and its molecular weight is 425.55. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Studies
- Research Insight: Studies on compounds structurally related to 1-((4-methoxy-3-methylphenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine have focused on their crystal structures, utilizing techniques like X-ray diffraction and density functional theory (DFT) calculations. These studies are important for understanding the molecular geometry and reactive sites of such compounds (Kumara et al., 2017).
Radiolabeling and Receptor Imaging
- Research Insight: Radiolabeled derivatives of related compounds have been developed for imaging purposes, such as in the case of [11C]L-159,884, a nonpeptide angiotensin II antagonist. Such compounds can be used for receptor imaging in medical diagnostics (Hamill et al., 1996).
Anticancer Agent Evaluation
- Research Insight: Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, related to the compound , have been synthesized and evaluated as potential anticancer agents. This research contributes to the development of new cancer therapies (Rehman et al., 2018).
Molecular Rearrangement and Coordination
- Research Insight: Studies have investigated the molecular rearrangement and coordination of compounds similar to 1-((4-methoxy-3-methylphenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine. These insights are crucial for understanding chemical reactions and molecular interactions (Bermejo et al., 2000).
Analysis of Polyfunctional Substituted 1,3-Thiazoles
- Research Insight: Research into polyfunctional substituted 1,3-thiazoles, related to the queried compound, has revealed their potential in anticancer applications. This highlights the diverse therapeutic potentials of these compounds (Turov, 2020).
properties
IUPAC Name |
1-(4-methoxy-3-methylphenyl)sulfonyl-4-[(2-phenylimidazol-1-yl)methyl]piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3S/c1-18-16-21(8-9-22(18)29-2)30(27,28)26-13-10-19(11-14-26)17-25-15-12-24-23(25)20-6-4-3-5-7-20/h3-9,12,15-16,19H,10-11,13-14,17H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYTVAMDTGVMDP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N2CCC(CC2)CN3C=CN=C3C4=CC=CC=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4-methoxy-3-methylphenyl)sulfonyl)-4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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